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Cat. No.: B15141451 Get Quote

L-Idose-13C-3: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Idose-13C-3 is a stable isotope-labeled monosaccharide that serves as a valuable tool in

metabolic research and drug development. As an isotopologue of L-Idose, a C-5 epimer of D-

glucose, it allows for the tracing of metabolic pathways and the quantification of metabolic

fluxes. This technical guide provides a comprehensive overview of the chemical properties of

L-Idose-13C-3, relevant experimental protocols, and visualizations of associated metabolic

pathways.

Chemical Properties and Data
L-Idose-13C-3 is L-Idose with a carbon-13 isotope at the third carbon position. While specific

experimental data for L-Idose-13C-3 is not widely available in public literature, the following

table summarizes its known properties, supplemented with data for its unlabeled counterpart,

L-Idose, for reference.
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Property Value Source

Chemical Name L-Idose-3-13C N/A

Molecular Formula C₅¹³CH₁₂O₆ [1][2]

Molecular Weight 181.15 g/mol [1][2]

Appearance White to off-white solid Inferred

Melting Point 132 °C (for L-Idose) N/A

Solubility Soluble in water Inferred

Storage Store at 2-8°C [3]

Applications in Research
The primary application of L-Idose-13C-3 is in metabolic flux analysis (MFA). By introducing

this labeled sugar into a biological system, researchers can track the incorporation of the 13C

label into various downstream metabolites. This allows for the elucidation of metabolic

pathways and the quantification of the rate of reactions within these pathways.

One key area of interest is its use as a substrate for aldose reductase.[4] Aldose reductase is

an enzyme implicated in diabetic complications, and studying its activity with labeled substrates

can provide insights into disease mechanisms and the effects of potential inhibitors.

Experimental Protocols
Aldose Reductase Activity Assay
This protocol is adapted from studies on unlabeled L-Idose and can be used with L-Idose-13C-
3 to investigate enzyme kinetics and inhibitor screening.

Materials:

L-Idose-13C-3

Purified aldose reductase enzyme

NADPH
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Sodium phosphate buffer (pH 6.8)

Ammonium sulfate

EDTA

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing sodium phosphate buffer, ammonium sulfate, EDTA,

and NADPH.

Add the purified aldose reductase enzyme to the mixture.

Initiate the reaction by adding L-Idose-13C-3.

Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of

NADPH.

The rate of the reaction can be calculated from the change in absorbance over time.

For inhibitor screening, the assay can be performed in the presence of the test compound, and

the results can be compared to a control without the inhibitor.

Visualizations
Metabolic Fate of L-Idose via Aldose Reductase
The following diagram illustrates the enzymatic reduction of L-Idose to L-Sorbitol by aldose

reductase, a key reaction in its metabolic pathway.
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Caption: Enzymatic conversion of L-Idose-13C-3 by aldose reductase.

Experimental Workflow for Metabolic Tracing
This diagram outlines a typical workflow for a metabolic tracing experiment using L-Idose-13C-
3.

Cell Culture

Sample Preparation

Analysis

Culture Cells

Introduce L-Idose-13C-3

Quench Metabolism

Extract Metabolites

Mass Spectrometry

Metabolic Flux Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15141451?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141451?utm_src=pdf-body
https://www.benchchem.com/product/b15141451?utm_src=pdf-body
https://www.benchchem.com/product/b15141451?utm_src=pdf-body
https://www.benchchem.com/product/b15141451?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for a 13C metabolic tracing experiment.

Principle of 13C Metabolic Flux Analysis
This diagram illustrates the core principle of using a 13C-labeled substrate to trace its path

through a metabolic network.
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Caption: Tracing a 13C label through metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is L-Idose-13C-3 and its chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15141451#what-is-l-idose-13c-3-and-its-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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